N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide

• IUPAC Name: N-(1-methylpyrazol-4-yl)-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C16H20N4O3/c1-20-10-14(9-18-20)19-16(21)13-2-3-15(17-8-13)23-11-12-4-6-22-7-5-12/h2-3,8-10,12H,4-7,11H2,1H3,(H,19,21)
• InChI Key: IUONKSCGMRUUDI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CN=C(C=C2)OCC3CCOCC3
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

The compound “N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of aromatic heterocycle, and a pyridine ring, another type of aromatic heterocycle. The presence of these rings suggests that the compound might have interesting chemical properties and could potentially be used in a variety of applications, such as in the development of pharmaceuticals or materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and pyridine rings would contribute to the rigidity of the molecule, while the methoxy and carboxamide groups could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could increase its solubility in polar solvents, while the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being developed as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it showed promise as a pharmaceutical, future research might focus on optimizing its structure to improve its efficacy and reduce any side effects.